1. Home
  2. Product
  3. Reference Standards
  4. Qingyangshengenin
Qingyangshengenin Qingyangshengenin
Brand Name: Vulcanchem
CAS No.: 84745-94-8
VCID: VC0049804
InChI: InChI=1S/C28H36O8/c1-16(29)26(33)12-13-28(35)25(26,3)22(36-23(32)17-4-6-19(30)7-5-17)15-21-24(2)10-9-20(31)14-18(24)8-11-27(21,28)34/h4-8,20-22,30-31,33-35H,9-15H2,1-3H3
SMILES:
Molecular Formula: C₂₈H₃₆O₈
Molecular Weight: 500.6 g/mol

Qingyangshengenin

CAS No.: 84745-94-8

Reference Standards

VCID: VC0049804

Molecular Formula: C₂₈H₃₆O₈

Molecular Weight: 500.6 g/mol

Qingyangshengenin - 84745-94-8

CAS No. 84745-94-8
Product Name Qingyangshengenin
Molecular Formula C₂₈H₃₆O₈
Molecular Weight 500.6 g/mol
IUPAC Name (17-acetyl-3,8,14,17-tetrahydroxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-12-yl) 4-hydroxybenzoate
Standard InChI InChI=1S/C28H36O8/c1-16(29)26(33)12-13-28(35)25(26,3)22(36-23(32)17-4-6-19(30)7-5-17)15-21-24(2)10-9-20(31)14-18(24)8-11-27(21,28)34/h4-8,20-22,30-31,33-35H,9-15H2,1-3H3
Standard InChIKey IMRGSWAJVVVYOW-UHFFFAOYSA-N
Canonical SMILES CC(=O)C1(CCC2(C1(C(CC3C2(CC=C4C3(CCC(C4)O)C)O)OC(=O)C5=CC=C(C=C5)O)C)O)O
Appearance Cryst.
Synonyms NSC 379666; (3β,12β,14β,17α)-3,8,14,17-tetrahydroxy-12-[(4-hydroxybenzoyl)oxy]-, Pregn-5-en-20-one;
PubChem Compound 435955
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19